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This technical support center provides troubleshooting guidance and answers to frequently

asked questions for researchers and analysts using data from the Agência Nacional de

Transportes Aquaviários (ANTAQ) to benchmark and refine port performance metrics.

Frequently Asked Questions (FAQs)
Data Acquisition
Q: Where can I find and download ANTAQ's port data?

A: ANTAQ provides public access to its data through the "Anuário Estatístico Aquaviário"

(Waterway Statistical Yearbook) and its interactive data panel. The primary portal for accessing

this information is the ANTAQ website. The data is often available in raw formats like CSV or

through interactive dashboards that may allow for data extraction.

Q: What is the typical structure of ANTAQ's port performance datasets?

A: ANTAQ's datasets are generally structured in a tabular format. Key data columns you might

encounter include identifiers for the port and terminal, cargo type (e.g., general cargo, solid

bulk, liquid bulk), type of navigation (e.g., cabotage, long haul), and measurements of cargo

handled (in tons) and vessel movements. Time-series data is usually organized by month and

year.

Q: Are there any access restrictions or costs associated with using ANTAQ's data?
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A: The statistical data provided by ANTAQ for public consultation is generally free of charge for

researchers and the general public. However, specific, highly detailed, or customized data

requests might require a formal application process and could be subject to administrative fees.

Troubleshooting Guides
Data Cleaning and Preprocessing
Q: I've downloaded the data, but it contains inconsistencies and missing values. What should I

do?

A: Data from public sources often requires cleaning. Follow the protocol below for a systematic

approach to data preprocessing.

Experimental Protocol: ANTAQ Data Cleaning and Preprocessing

Initial Data Loading and Inspection:

Load the dataset into a data analysis environment (e.g., Python with Pandas, R).

Perform an initial inspection to understand the data types, identify missing values, and

look for obvious errors.

Handling Missing Values:

Identify columns with a high percentage of missing data. Decide whether to discard these

columns or to use imputation methods.

For numerical data, consider imputation with the mean, median, or a more advanced

model-based technique. For categorical data, the mode can be a suitable choice.

Correcting Inconsistencies:

Standardize categorical data. For instance, ensure that port names are consistent (e.g.,

"Porto de Santos" vs. "Santos Port").

Check for and correct data entry errors, such as negative values for cargo tonnage or

vessel counts.
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Data Transformation:

Convert data types as needed. For example, ensure that date columns are in a datetime

format and numerical columns are not stored as text.

Create new, relevant features if required for your analysis, such as calculating the average

cargo per vessel.

Logical Workflow for Data Preprocessing
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Caption: Data preprocessing workflow from raw download to analysis-ready data.

Performance Benchmark Calculation
Q: How can I calculate key port performance indicators from ANTAQ's data?
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A: Once your data is clean, you can calculate various benchmarks. Below is a table

summarizing some common indicators and the data required to calculate them.

Table 1: Key Port Performance Indicators from ANTAQ Data

Performance Indicator Description
Data Required from
ANTAQ

Cargo Throughput
Total cargo tonnage handled

by a port.

Sum of cargo handled (tons)

over a specific period.

Vessel Turnaround Time
Average time a vessel spends

in port.

Data on vessel arrival and

departure times (if available).

Berth Occupancy Rate
Percentage of time berths are

occupied.

Vessel arrival/departure data

and number of berths.

Cargo Handling Productivity
Cargo handled per unit of time

or per vessel.

Total cargo handled and total

vessel calls or time.

Experimental Protocol: Calculating Cargo Throughput

Isolate Relevant Data: Filter the cleaned dataset to include only the data for the specific port,

terminal, and time period you are analyzing.

Group and Aggregate: Group the data by the desired dimension (e.g., by month, by cargo

type) and sum the cargo tonnage for each group.

Comparative Analysis: To create a benchmark, compare the calculated throughput of one

port against others or against its own historical performance.

Workflow for Benchmark Calculation
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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